Cas no 2228404-38-2 (2,2-dimethyl-1-2-(propan-2-yloxy)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-2-(propan-2-yloxy)phenylcyclopropan-1-amine
• CAS No: 2228404-38-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5899404
• PubChem ID: 165880884
• Update Time: 2025-07-09

2,2-dimethyl-1-2-(propan-2-yloxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(propan-2-yloxy)phenylcyclopropan-1-amine
• 2,2-dimethyl-1-[2-(propan-2-yloxy)phenyl]cyclopropan-1-amine
• EN300-1760396
• 2228404-38-2

• Inchi： 1S/C14H21NO/c1-10(2)16-12-8-6-5-7-11(12)14(15)9-13(14,3)4/h5-8,10H,9,15H2,1-4H3
• InChI Key： YAUHKPAGZPAGAJ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-1-2-(propan-2-yloxy)phenylcyclopropan-1-amine

2,2-Dimethyl-1-(2-(Propan-2-Yloxy)Phenyl)Cyclopropan-1-Amine: A Comprehensive Overview

The compound CAS No. 2228404-38-2, also known as 2,2-dimethyl-1-(2-(propan-2-yloxy)phenyl)cyclopropan-1-amine, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclopropane derivatives, which have garnered significant attention in organic chemistry due to their strained ring systems and versatile reactivity. The molecule features a cyclopropane ring substituted with a dimethyl group and a phenyl group bearing a propan-2-yloxy substituent. This combination of functional groups makes it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The cyclopropane ring in this molecule introduces strain, which can enhance reactivity and potentially improve pharmacokinetic properties. The dimethyl substitution on the cyclopropane ring further modulates the electronic and steric properties of the molecule, making it an interesting candidate for exploring novel chemical reactions and biological activities.

The phenyl group attached to the cyclopropane ring is substituted with a propan-2-yloxy group, which adds hydroxyl-like functionality without the hydrophilic nature of a free hydroxyl group. This substitution pattern is particularly useful in drug design, where fine-tuning the hydrophobicity and solubility of a molecule is crucial. The propan-2-yloxy group also introduces branching, which can influence the molecule's conformational flexibility and interaction with biological targets.

From a synthetic perspective, the preparation of CAS No. 2228404-38-2 involves advanced organic chemistry techniques, including coupling reactions and ring-forming processes. Researchers have explored various methods to synthesize this compound efficiently, often leveraging catalytic systems to enhance reaction yields and selectivity. The development of these synthetic routes has been driven by the need for scalable production methods that can meet the demands of both research and industry.

Recent research has focused on understanding the biological activity of this compound. Studies have shown that cyclopropane-containing molecules can exhibit potent activity against various enzymes and receptors, making them promising leads for drug discovery. For instance, this compound has been investigated for its potential as an inhibitor of kinase enzymes, which are key targets in cancer therapy. The unique structure of this molecule allows it to interact with specific binding sites on these enzymes, potentially leading to novel therapeutic agents.

In addition to its biological applications, this compound has also been studied for its role in materials science. The combination of a rigid cyclopropane ring and flexible substituents makes it an attractive candidate for designing advanced materials with tailored mechanical or electronic properties. Researchers have explored its use in polymer synthesis and as a building block for constructing complex molecular architectures.

The study of CAS No. 2228404-38-2 has also contributed to our understanding of stereochemistry and conformational analysis. The strained cyclopropane ring imposes specific constraints on the spatial arrangement of substituents, which can influence both chemical reactivity and biological interactions. Advanced computational methods have been employed to model the conformational preferences of this molecule, providing valuable insights into its behavior in different chemical environments.

Looking ahead, the continued exploration of this compound is expected to yield further discoveries in both fundamental chemistry and applied sciences. Its unique structure offers ample opportunities for innovation in drug design, materials synthesis, and chemical catalysis. As research progresses, we anticipate that CAS No. 22840438-38-1 will play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.